Cas no 2228510-96-9 (2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine
• CAS No: 2228510-96-9
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 6280603
• PubChem ID: 165852473
• Update Time: 2025-10-31

2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine
• 2228510-96-9
• 2-[1-(1,3-benzothiazol-2-yl)cyclobutyl]ethan-1-amine
• EN300-1770378

• Inchi： 1S/C13H16N2S/c14-9-8-13(6-3-7-13)12-15-10-4-1-2-5-11(10)16-12/h1-2,4-5H,3,6-9,14H2
• InChI Key： ALEIXHGEXXGLFX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1(CCN)CCC1

Computed Properties

• Exact Mass: 232.10341969g/mol
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine

Introduction to 2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine (CAS No. 2228510-96-9)

2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228510-96-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its unique structural framework, which integrates a cyclobutyl moiety with a benzothiazole scaffold. Such structural features often contribute to its potential biological activity, making it a subject of interest for further investigation in drug discovery and development.

The molecular structure of 2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine consists of a cyclobutyl ring connected to an amine-substituted ethyl chain, which is further linked to a benzothiazole ring system. The benzothiazole moiety is known for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anticancer agents. The incorporation of this motif into the cyclobutyl derivative suggests potential interactions with biological targets, such as enzymes or receptors, which could modulate cellular processes.

In recent years, there has been significant interest in developing novel scaffolds that combine different heterocyclic systems to enhance pharmacological properties. The cyclobutyl group in 2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine introduces rigidity to the molecule, which can influence its binding affinity and selectivity. This structural feature has been explored in various drug-like molecules to improve metabolic stability and reduce off-target effects.

The benzothiazole component of the compound is particularly noteworthy due to its role as a pharmacophore in several therapeutic agents. For instance, benzothiazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and antitumor activities. The presence of this ring system in 2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine suggests that it may possess similar biological properties or could be further modified to achieve desired pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in understanding how the structural features of 2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine interact with biological targets. For example, studies have shown that the cyclobutyl ring can adopt specific conformations that optimize interactions with protein binding pockets, while the benzothiazole moiety can engage in hydrogen bonding or π-stacking interactions.

The synthesis of 2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The choice of reagents and catalysts is critical in achieving the desired product with minimal side reactions.

In terms of pharmaceutical applications, 2-1-(1,3-benzothiazol-2-yl)cyclobutylethan-1-amine holds promise as a lead compound for further drug development. Its unique structural features make it a versatile scaffold that can be modified to target various diseases. Researchers are exploring its potential in treating conditions such as cancer, infectious diseases, and neurological disorders. Preclinical studies are being conducted to evaluate its efficacy and safety profile before moving into human trials.

The growing interest in heterocyclic compounds like 2-1-(1,3-benzothiazol-2-y lcyclobutylethan - 1 - amine) is driven by their diverse biological activities and synthetic accessibility. The combination of cyclobutyl and benzothiazole moieties offers a rich chemical space for innovation. By leveraging modern synthetic techniques and biophysical methods, scientists aim to develop next-generation therapeutics that are more effective and have fewer side effects.

Future research directions may include exploring derivative compounds generated by modifying the substituents on the cyclobutyl or benzothiazole rings. Additionally, investigating the compound's mechanism of action at the molecular level will provide insights into its therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to accelerate the discovery process.

The development of novel pharmaceuticals often relies on interdisciplinary approaches that integrate chemistry, biology, and pharmacology. 2 - 1 - ( 1 , 3 - benz othia z ol - 2 - yl ) c yclo bu t yle thane - 1 - am ine exemplifies how structurally complex molecules can serve as valuable starting points for drug discovery. Its unique combination of functional groups offers opportunities for designing molecules with tailored biological activities.

In conclusion, 2 - 1 - ( 1 , 3 - benz othia z ol - 2 - yl ) c yclo bu t yle thane - 1 - am ine (CAS No. 2228510 -96 -9) is a promising compound with significant potential in pharmaceutical research. Its structural features make it an attractive candidate for further exploration in drug development programs aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely to play an important role in shaping future therapeutic strategies.